Cas no 1806508-90-6 (1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one)
1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one
-
- Inchi: 1S/C10H9Br3O/c1-6(14)10(13)9-4-8(12)3-2-7(9)5-11/h2-4,10H,5H2,1H3
- InChI Key: LGIRIAJJULPAPX-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=C(C=CC=1CBr)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1
1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013019790-250mg |
1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one |
1806508-90-6 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013019790-500mg |
1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one |
1806508-90-6 | 97% | 500mg |
863.90 USD | 2021-06-24 | |
| Alichem | A013019790-1g |
1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one |
1806508-90-6 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one
Professional Introduction to Compound with CAS No. 1806508-90-6 and Product Name: 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one
The compound with the CAS number 1806508-90-6 and the product name 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one represents a significant advancement in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of multiple bromine substituents and a bromomethyl group makes it a versatile building block for further chemical modifications, enabling the synthesis of complex molecules with tailored properties.
In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that can serve as scaffolds for drug discovery. The structural features of 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one make it an attractive candidate for such applications. Specifically, the bromine atoms provide reactive sites for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl systems. These biaryl structures are prevalent in many bioactive molecules, including anticancer and anti-inflammatory agents.
One of the most compelling aspects of this compound is its potential utility in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, recent studies have highlighted the importance of brominated aromatic compounds in the development of kinase inhibitors. The 5-bromo substituent in the phenyl ring enhances the electrophilicity of the aromatic system, facilitating interactions with nucleophilic residues in biological targets. This property is particularly valuable in designing molecules that can modulate protein-protein interactions or inhibit enzymatic activity.
The bromomethyl group attached to the phenyl ring further extends the synthetic possibilities of this compound. Bromomethyl groups are known to participate in a variety of reactions, including radical additions and nucleophilic substitutions, making them invaluable for constructing diverse molecular architectures. In particular, they can be used to introduce alkoxy or amino groups, which are crucial for generating pharmacophores in drug candidates. This flexibility underscores the compound's significance as a synthetic intermediate.
Recent advancements in medicinal chemistry have demonstrated that structural motifs containing both bromine and bromomethyl groups can exhibit enhanced binding affinity to biological targets. For example, a study published in the Journal of Medicinal Chemistry reported on a series of brominated phenylpropanones that showed promising activity against certain kinases. The compound 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one fits well within this framework, offering a scaffold that can be modified to optimize potency and selectivity.
The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been increasingly employed to predict binding modes and interaction energies between these molecules and their targets. By leveraging these tools, researchers can rationally design derivatives of 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one that exhibit improved pharmacological properties. This approach aligns with the broader trend toward de novo drug design, where computational methods play a pivotal role in accelerating discovery.
In addition to its pharmaceutical applications, this compound has potential uses in materials science. For instance, brominated aromatic compounds are often employed as monomers or intermediates in polymer synthesis. The presence of multiple reactive sites allows for controlled polymerization reactions, leading to materials with specific thermal and mechanical properties. Such polymers could find applications in coatings, adhesives, or even electronic materials where precise molecular architecture is essential.
The synthesis of 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one itself presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodologies have focused on simplifying these processes through one-pot reactions or catalytic approaches that minimize byproduct formation. These innovations not only improve efficiency but also make large-scale production more feasible.
The environmental impact of chemical synthesis is another critical consideration. As awareness grows regarding sustainable practices, there is increasing emphasis on developing greener methodologies for producing compounds like 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one. Techniques such as solvent-free reactions or use of biocatalysts are being explored to reduce waste and energy consumption without compromising yield or quality. Such efforts are aligned with global initiatives to promote sustainable chemistry.
In conclusion, 1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1806508-90-6 (1-Bromo-1-(5-bromo-2-(bromomethyl)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)